Cas no 1806876-39-0 (Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806876-39-0
• MF: C₁₀H₇ClF₅NO₂
• MW: 303.613099336624
• CID: 4874260
• Update Time: 2025-06-10

Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7ClF5NO2/c1-2-19-9(18)4-3-5(10(14,15)16)17-7(11)6(4)8(12)13/h3,8H,2H2,1H3
• InChI Key： ITLWRCLKVBDKFG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=O)OCC)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806876-39-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806876-39-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties, particularly the presence of multiple fluorinated substituents, make it an invaluable building block for developing novel therapeutic agents.

The molecular framework of Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate consists of a pyridine core substituted with a carboxylate ester group at the 4-position, a chloro group at the 2-position, and two fluorinated alkyl groups at the 3- and 6-positions. This arrangement imparts exceptional electronic and steric properties, which are leveraged in medicinal chemistry to enhance binding affinity and metabolic stability. The compound's dual fluorination at the 3- and 6-positions is particularly noteworthy, as it contributes to its high lipophilicity and resistance to enzymatic degradation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. Among these, kinase inhibitors have emerged as a major therapeutic area due to their role in modulating cell signaling cascades associated with cancer and inflammatory diseases. The structural features of Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate make it an excellent candidate for designing kinase inhibitors. Specifically, the trifluoromethyl group at the 6-position can enhance binding interactions with protein targets by increasing hydrophobicity and improving pharmacokinetic profiles.

One of the most compelling applications of this compound is in the development of next-generation antiviral agents. The growing threat of viral pandemics has underscored the need for innovative antiviral drugs with broad-spectrum activity. Researchers have demonstrated that incorporating fluorinated pyridine derivatives into antiviral molecules can improve their efficacy by enhancing viral protease inhibition. For instance, studies have shown that analogs of Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate exhibit potent activity against both influenza and HIV proteases. This finding highlights the compound's potential as a scaffold for designing novel antiviral drugs capable of overcoming drug resistance.

The synthesis of Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct the desired molecular framework with high precision and yield. These advancements not only facilitate the production of this compound but also pave the way for exploring its derivatives as potential drug candidates.

The pharmacological properties of derivatives of Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate have been extensively studied in recent years. For example, researchers have synthesized a series of pyridine-based kinase inhibitors that incorporate this intermediate and evaluated their biological activity in vitro and in vivo. These studies have revealed that such compounds exhibit potent inhibitory effects on various kinases involved in cancer progression, including EGFR, MET, and ALK. Moreover, preclinical trials have demonstrated their safety profile and promising therapeutic potential.

The impact of fluorinated pyridines on drug design cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in their pharmacological properties. Fluorine's ability to modulate electronic effects, lipophilicity, and metabolic stability makes it an indispensable tool for medicinal chemists seeking to optimize drug candidates. In this context, Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate stands out as a versatile intermediate that can be used to develop a wide range of bioactive molecules.

The future prospects for this compound are vast and exciting. As our understanding of disease mechanisms continues to evolve, so too will our ability to design targeted therapies based on fluorinated pyridines like Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate. Emerging research suggests that these compounds may also find applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where modulation of protein-protein interactions is key to therapeutic intervention. Furthermore, advances in computational chemistry are enabling researchers to predict the biological activity of novel derivatives with greater accuracy than ever before.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806876-39-0) is a pivotal intermediate in modern pharmaceutical synthesis with far-reaching implications for drug discovery and development. Its unique structural features make it an ideal candidate for designing bioactive molecules targeting various diseases, including cancer and viral infections. As research continues to uncover new applications for this compound and its derivatives, its importance in medicinal chemistry is sure to grow even further.